Cas no 2229437-06-1 (1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane)

• Product Name: 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane
• CAS No: 2229437-06-1
• MF: C₁₅H₂₀BrNO
• MW: 310.229403495789
• CID: 6282084
• PubChem ID: 165638527
• Update Time: 2025-06-11

1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane
• EN300-1698635
• 2229437-06-1
• 1-benzyl-3-bromo-8-oxa-1-azaspiro[4.5]decane

• Inchi： 1S/C15H20BrNO/c16-14-10-15(6-8-18-9-7-15)17(12-14)11-13-4-2-1-3-5-13/h1-5,14H,6-12H2
• InChI Key： IRBIPSLUWBVSOS-UHFFFAOYSA-N
• SMILES： BrC1CN(CC2C=CC=CC=2)C2(CCOCC2)C1

Computed Properties

• Exact Mass: 309.07283g/mol
• Monoisotopic Mass: 309.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane

Introduction to 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane (CAS No: 2229437-06-1)

1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane, identified by the chemical compound code CAS No: 2229437-06-1, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic compound features a unique arrangement of heterocyclic and aromatic moieties, making it a promising candidate for further investigation in drug discovery and molecular research.

The molecular framework of 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane consists of a spirocyclic core, which is a fused ring system containing both oxygen and nitrogen atoms. This structural motif is known to contribute to the molecule's stability and reactivity, making it an attractive scaffold for designing novel bioactive compounds. The presence of a benzyl group at the 1-position and a bromo substituent at the 3-position introduces additional functional handles that can be exploited for chemical modifications and derivatization.

In recent years, spirocyclic compounds have been extensively studied due to their diverse biological activities and potential therapeutic applications. The spirocyclic structure of 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane imparts unique electronic and steric properties, which can influence its interactions with biological targets. This has led to its exploration as a lead compound in the development of new pharmaceutical agents targeting various diseases.

One of the most compelling aspects of 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane is its potential as an intermediate in the synthesis of more complex molecules. The spirocyclic core can serve as a versatile platform for constructing intricate scaffolds, while the functional groups present on the molecule allow for further chemical manipulation. This flexibility has made it a valuable building block in synthetic organic chemistry and medicinal chemistry.

Recent studies have highlighted the biological significance of spirocyclic compounds, particularly those containing nitrogen and oxygen heterocycles. These compounds have been shown to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The unique structural features of 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane suggest that it may possess similar bioactivities, although further research is needed to fully elucidate its pharmacological profile.

The synthesis of 1-benzyl-3-bromo-8-oxa-1-azaspiro4.5decane involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the bromo substituent at the 3-position and the benzyl group at the 1-position are critical steps in the synthetic pathway. These modifications not only define the molecular structure but also influence its reactivity and biological properties.

Advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-benzyl-3-bromo-8-oxa-spiro4.5decane with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling techniques can be used to simulate interactions between this compound and potential biological targets, providing insights into its mechanism of action and potential therapeutic applications.

The exploration of 1-benzyl-3-bromo-oxa-spiro4.5decane (CAS No: 2229437) continues to be an active area of research, with scientists investigating its role in drug discovery and development. Its unique structural features make it a promising candidate for further study, potentially leading to new treatments for various diseases.

In conclusion, 1-benzyl-a-bromo-oxa-spiro4-decane (CAS No: 2229437) represents an intriguing molecule with significant potential in medicinal chemistry. Its complex structure, functional diversity, and biological relevance make it a valuable subject for ongoing research efforts aimed at developing novel therapeutic agents.